Cas no 144402-92-6 (2-(QUINOLIN-8-YLOXY)-PROPIONIC ACID)

• Product Name: 2-(QUINOLIN-8-YLOXY)-PROPIONIC ACID
• CAS No: 144402-92-6
• MF: C₁₃H₁₁N₃
• MW: 209.246542215347
• CID: 1004739
• PubChem ID: 5130352
• Update Time: 2025-04-20

2-(QUINOLIN-8-YLOXY)-PROPIONIC ACID Chemical and Physical Properties

Names and Identifiers

• 2-(QUINOLIN-8-YLOXY)-PROPIONIC ACID
• 6-Hydrazinophenanthridine
• AKOS030241090
• CHEMBRDG-BB 4101363
• SCHEMBL574761
• AKOS002665086
• 1-(PHENANTHRIDIN-6-YL)HYDRAZINE
• Oprea1_705427
• SR-01000080427-1
• SR-01000080427
• 144402-92-6
• DTXSID50932307
• Phenanthridin-6-ylhydrazine
• CS-0337221
• 6-Hydrazono-5,6-dihydrophenanthridine
• 6-hydrazinylphenanthridine
• 926260-02-8
• Phenanthridine, 6-hydrazinyl-
• ALBB-012247
• phenanthridine, 6-hydrazino-

• MDL： MFCD01106300
• Inchi： 1S/C13H11N3/c14-16-13-11-7-2-1-5-9(11)10-6-3-4-8-12(10)15-13/h1-8H,14H2,(H,15,16)
• InChI Key： VODJTROQLRJXHY-UHFFFAOYSA-N
• SMILES： N1C(=C2C=CC=CC2=C2C=CC=CC=12)NN

Computed Properties

• Exact Mass: 209.09500
• Monoisotopic Mass: 209.095297364g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 50.9Ų

Experimental Properties

• PSA: 50.94000
• LogP: 3.44690

2-(QUINOLIN-8-YLOXY)-PROPIONIC ACID Security Information

• HazardClass：IRRITANT